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Compound of Interest

Compound Name: 2-Amino-3,3-dimethylbutan-1-ol

Cat. No.: B1275762

This guide provides essential physicochemical data for tert-Leucinol, a chiral amino alcohol
widely utilized as a building block in asymmetric synthesis. Its structural properties make it a
valuable component for the development of chiral catalysts, ligands, and pharmaceutical
intermediates.

Physicochemical Data

The fundamental molecular properties of tert-Leucinol are summarized below. This data is
critical for stoichiometric calculations, analytical characterization, and reaction optimization.

Identifier Value Reference
Molecular Formula CeH1sNO [1112][3]
Linear Formula (CH3)3sCCH(NH2)CH20H

Molecular Weight 117.19 g/mol [11[3]

CAS Number 112245-13-3 [1][2][3]

Structural and Molecular Relationships

The relationship between the common name, chemical formula, and molecular weight is a
foundational concept in chemistry. The following diagram illustrates this logical connection for
tert-Leucinol.
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Core molecular properties of tert-Leucinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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